Cas no 2172010-24-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2172010-24-9
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6601360
• PubChem ID: 165820200
• Update Time: 2025-10-17

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid
• 2172010-24-9
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1564814

• Inchi： 1S/C25H24N4O6/c1-29-20(22(30)31)12-21(28-29)26-23(32)25(10-11-34-14-25)27-24(33)35-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12,19H,10-11,13-14H2,1H3,(H,27,33)(H,30,31)(H,26,28,32)
• InChI Key： QVNBNUWPGJDMIN-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2C=C(C(=O)O)N(C)N=2)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 132Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172010-24-9)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172010-24-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Oxazolidine-Pyrazole Carboxylic Acid, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and oxazolidine, with a pyrazole carboxylic acid moiety. The unique structure of this compound makes it a valuable tool in the synthesis of peptides and other biologically active molecules.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl group, is a widely used protecting group in peptide synthesis due to its stability under various reaction conditions and ease of removal. This group is crucial for preventing premature reactions and ensuring the sequential addition of amino acids during peptide synthesis. The oxazolidine ring, on the other hand, is known for its ability to enhance the solubility and stability of the compound, making it more suitable for various biological applications.

The pyrazole carboxylic acid moiety is particularly interesting due to its potential biological activity. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of this moiety in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid suggests that it could be a promising candidate for the development of new therapeutic agents.

Recent studies have highlighted the potential of Fmoc-Oxazolidine-Pyrazole Carboxylic Acid in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, making it a potential lead for the development of broad-spectrum antiviral drugs.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the anticancer properties of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid. The results showed that the compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

The synthesis of Fmoc-Oxazolidine-Pyrazole Carboxylic Acid involves several steps, including the formation of the Fmoc protecting group, the construction of the oxazolidine ring, and the attachment of the pyrazole carboxylic acid moiety. Each step requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial settings.

The physicochemical properties of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid have also been extensively studied. It has been found to have good solubility in polar solvents such as DMSO and DMF, which is beneficial for its use in biological assays. Additionally, its stability under various pH conditions and temperatures has been confirmed, making it suitable for long-term storage and use in different experimental setups.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172010-24-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable tool for the development of new therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.